3-(2-ethoxyphenyl)-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)propanamide
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Description
3-(2-ethoxyphenyl)-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)propanamide is a useful research compound. Its molecular formula is C21H22N2O2S and its molecular weight is 366.48. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antioxidant Activities
- Antimicrobial and Antioxidant Properties : Certain metabolites from endophytic fungi have been shown to possess significant antimicrobial and antioxidant activities. For instance, metabolites isolated from the endophytic fungus Botryosphaeria dothidea have demonstrated potent antimicrobial activities against bacterial and fungal pathogens, as well as strong antioxidant capacities (Jian Xiao et al., 2014).
Anticancer Research
- Cytotoxic Activities Against Cancer Cell Lines : Some compounds have shown potential in cancer research due to their cytotoxic activities against various cancer cell lines. For example, derivatives of 3-acyl dihydronaphtho[2,3-b]thiophen-4,9-dione have demonstrated high efficacy against melanoma, ovarian, and glioblastoma human cell lines, suggesting their potential as electron-deficient anthraquinone analogues with intercalation ability (I. Gomez-Monterrey et al., 2011).
Material Science and Catalysis
- Development of Phosphorescent Materials : Research into zwitterionic bis(heteroleptic) Ir(III) compounds with pyridyl ligands has led to the development of phosphorescent materials that exhibit structural stability and high luminescence. These materials are promising for applications requiring robust and efficient phosphorescent emitters (Jonathan C. Axtell et al., 2016).
Neuropharmacology and CNS Research
- Serotonin 5-HT7 Receptor Ligands : Structural modifications to compounds related to the serotonin 5-HT7 receptor ligand LP-211 have resulted in novel compounds with improved pharmacokinetic properties. These compounds exhibit high affinity and selectivity for 5-HT7 receptors, showing promise for further pharmacological studies (E. Lacivita et al., 2013).
Properties
IUPAC Name |
3-(2-ethoxyphenyl)-N-[(5-thiophen-2-ylpyridin-3-yl)methyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O2S/c1-2-25-19-7-4-3-6-17(19)9-10-21(24)23-14-16-12-18(15-22-13-16)20-8-5-11-26-20/h3-8,11-13,15H,2,9-10,14H2,1H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKMPQXDEDRMBLJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1CCC(=O)NCC2=CC(=CN=C2)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.